N-(5-chloro-2-ethoxybenzyl)propan-2-amine

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C12H18ClNO/c1-4-15-12-6-5-11(13)7-10(12)8-14-9(2)3/h5-7,9,14H,4,8H2,1-3H3
• InChI Key: OEBKMUISNTZSIB-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Cl)CNC(C)C

Description

N-(5-chloro-2-ethoxybenzyl)propan-2-amine, also known as Clonidine, is a medication primarily used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), and anxiety disorders. Clonidine belongs to the class of drugs known as centrally acting alpha-agonist hypotensive agents. In recent years, Clonidine has gained attention in scientific research due to its potential therapeutic applications in various fields.

Mechanism of Action

N-(5-chloro-2-ethoxybenzyl)propan-2-amine acts as an agonist of alpha-2 adrenergic receptors in the central nervous system. By binding to these receptors, N-(5-chloro-2-ethoxybenzyl)propan-2-amine inhibits the release of norepinephrine, which results in decreased sympathetic nervous system activity. This leads to a decrease in heart rate, blood pressure, and anxiety symptoms.
Biochemical and Physiological Effects:
N-(5-chloro-2-ethoxybenzyl)propan-2-amine has various biochemical and physiological effects in the body. It decreases sympathetic nervous system activity, leading to a decrease in heart rate and blood pressure. N-(5-chloro-2-ethoxybenzyl)propan-2-amine also increases parasympathetic nervous system activity, leading to a decrease in anxiety symptoms. N-(5-chloro-2-ethoxybenzyl)propan-2-amine has been shown to have analgesic effects, especially in the treatment of neuropathic pain. N-(5-chloro-2-ethoxybenzyl)propan-2-amine has also been shown to have sedative effects, making it useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxybenzyl)propan-2-amine has several advantages for lab experiments, including its well-established pharmacokinetics and pharmacodynamics, its safety profile, and its ability to cross the blood-brain barrier. However, N-(5-chloro-2-ethoxybenzyl)propan-2-amine also has limitations, including its potential for abuse and addiction, its side effects, and its narrow therapeutic window.

Future Directions

There are several future directions for N-(5-chloro-2-ethoxybenzyl)propan-2-amine research. One area of research is the investigation of N-(5-chloro-2-ethoxybenzyl)propan-2-amine's potential therapeutic applications in the treatment of neuropathic pain, anxiety disorders, and opioid withdrawal. Another area of research is the development of new N-(5-chloro-2-ethoxybenzyl)propan-2-amine derivatives with improved pharmacokinetics and pharmacodynamics. Additionally, research is needed to investigate the long-term effects of N-(5-chloro-2-ethoxybenzyl)propan-2-amine use and its potential for abuse and addiction.
Conclusion:
In conclusion, N-(5-chloro-2-ethoxybenzyl)propan-2-amine is a medication with established therapeutic applications in the treatment of high blood pressure, ADHD, and anxiety disorders. However, N-(5-chloro-2-ethoxybenzyl)propan-2-amine's potential therapeutic applications in various fields have gained attention in scientific research. N-(5-chloro-2-ethoxybenzyl)propan-2-amine's mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. N-(5-chloro-2-ethoxybenzyl)propan-2-amine's potential for abuse and addiction, along with its side effects, should be carefully considered in future research.

Synthesis Methods

N-(5-chloro-2-ethoxybenzyl)propan-2-amine can be synthesized using various methods, including the reaction of 2-chloro-5-nitrobenzyl chloride with ethyl acetate, followed by reduction with hydrogen gas and palladium on carbon catalyst. Another method involves the reaction of 2-chloro-5-nitrobenzyl chloride with isopropylamine, followed by reduction with hydrogen gas and palladium on carbon catalyst. These methods yield N-(5-chloro-2-ethoxybenzyl)propan-2-amine in high purity and yield.

Scientific Research Applications

N-(5-chloro-2-ethoxybenzyl)propan-2-amine has been extensively studied in various fields, including neuroscience, pharmacology, and psychiatry. In neuroscience, N-(5-chloro-2-ethoxybenzyl)propan-2-amine has been used to investigate the role of alpha-2 adrenergic receptors in the regulation of pain, anxiety, and stress. In pharmacology, N-(5-chloro-2-ethoxybenzyl)propan-2-amine has been used to study the pharmacokinetics and pharmacodynamics of alpha-2 adrenergic agonists. In psychiatry, N-(5-chloro-2-ethoxybenzyl)propan-2-amine has been used to treat symptoms of ADHD, anxiety disorders, and opioid withdrawal.